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Compound of Interest

Compound Name: Cinnamyl Alcohol-d5

Cat. No.: B12386666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sourcing,

key specifications, and applications of Cinnamyl Alcohol-d5. This deuterated analog of

cinnamyl alcohol is a valuable tool in various research fields, particularly in drug development

and metabolic studies, primarily utilized for its properties as an internal standard in mass

spectrometry-based analyses.

Commercial Availability
Cinnamyl Alcohol-d5 is available from a select number of specialized chemical suppliers

catering to the research and development community. One prominent supplier is

MedChemExpress, which offers the compound for research purposes.[1] While a broad range

of chemical suppliers provide the non-deuterated form of cinnamyl alcohol, sourcing of the

deuterated analog is more specialized.

Physicochemical and Purity Data
Quantitative data for Cinnamyl Alcohol-d5 is crucial for its effective application in research.

While specific certificates of analysis providing precise isotopic enrichment and purity for every

batch should be obtained directly from the supplier, the following tables summarize typical

specifications based on available data for the deuterated compound and its non-deuterated

counterpart.
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Table 1: General Physicochemical Properties

Property Value Reference

Chemical Formula C₉H₅D₅O [2]

Molecular Weight 139.21 g/mol [2]

CAS Number 1044940-87-5 [1]

Appearance White to off-white solid [3]

Melting Point 30-33 °C (for non-deuterated) [3]

Boiling Point 250 °C (for non-deuterated) [3]

Solubility
Soluble in ethanol, methanol,

and other organic solvents.

Table 2: Supplier-Specific Purity Information (Non-Deuterated Cinnamyl Alcohol)

Supplier Purity Specification

AdooQ Bioscience >99% (HPLC)

RayBiotech 98%

Sigma-Aldrich 98%

Note: The purity of Cinnamyl Alcohol-d5 is expected to be comparable to its non-deuterated

form, but researchers must refer to the supplier's certificate of analysis for lot-specific data,

including isotopic enrichment.

Applications in Research
The primary application of Cinnamyl Alcohol-d5 is as an internal standard for the quantitative

analysis of cinnamyl alcohol and related compounds in complex biological matrices using mass

spectrometry (MS). The use of deuterated standards is a well-established method to improve

the accuracy and precision of quantitative MS assays.[4][5]
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Signaling Pathways and Biological Context
While specific research on the biological activity of Cinnamyl Alcohol-d5 is limited, the non-

deuterated compound is known to be an active component from chestnut flower with anti-

obesity, antioxidant, and anti-inflammatory properties.[1] It has been shown to inhibit the

expression of PPARγ, a key regulator of adipogenesis.[1] Understanding these pathways is

crucial when using the deuterated standard to study the metabolism and pharmacokinetics of

cinnamyl alcohol.

Cinnamyl Alcohol PPARγ Expressioninhibits Adipogenesispromotes Anti-obesity Effectsleads to modulation of
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Figure 1: Simplified signaling pathway of Cinnamyl Alcohol's effect on adipogenesis.

Experimental Protocols
While a specific, universally applicable experimental protocol for Cinnamyl Alcohol-d5 does

not exist, the following provides a generalized workflow for its use as an internal standard in a

typical LC-MS/MS analysis. Researchers should optimize these steps for their specific

analytical method and instrumentation.

General Workflow for Quantitative Analysis using
Cinnamyl Alcohol-d5
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Sample Preparation

LC-MS/MS Analysis

Data Analysis

1. Biological Sample Collection
(e.g., plasma, tissue homogenate)

2. Spiking with Cinnamyl Alcohol-d5
(known concentration)

3. Analyte Extraction
(e.g., liquid-liquid extraction, solid-phase extraction)

4. Reconstitution in Mobile Phase

5. Injection into LC-MS/MS System

6. Chromatographic Separation

7. Mass Spectrometric Detection
(MRM mode for analyte and IS)

8. Quantification
(Ratio of analyte peak area to IS peak area)

9. Concentration Determination
(using a calibration curve)
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Analyte

Sample Preparation
(Extraction, etc.)

Cinnamyl Alcohol-d5
(Internal Standard)

Correction for Variability LC Separation

MS Ionization

Accurate Quantification

Sources of Variability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

